Characteristic components in TCM Standards
  • Rosmarinic Acid
    Rosmarinic Acid
    • Cat. No.:
    • B1663320
    • CAS No.:
    • 537-15-5
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    (R)-rosmarinic acid is a stereoisomer of rosmarinic acid having (R)-configuration. It has a role as a plant metabolite and a geroprotector. It is a conjugate acid of a (R)-rosmarinate. It is an enantiomer of a (...
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  • Epigallocatechin Gallate
    Epigallocatechin Gallate
    • Cat. No.:
    • B1671489
    • CAS No.:
    • 989-51-5
    • Molecular Formula:
    • C22H18O11
    • Molecular Weight:
    • 458.4 g/mol
    Description
    (-)-epigallocatechin 3-gallate is a gallate ester obtained by the formal condensation of gallic acid with the (3R)-hydroxy group of (-)-epigallocatechin. It has a role as an antineoplastic agent, an antioxidant,...
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  • Ginkgetin
    Ginkgetin
    • Cat. No.:
    • B1671510
    • CAS No.:
    • 481-46-9
    • Molecular Formula:
    • C32H22O10
    • Molecular Weight:
    • 566.5 g/mol
    Description
    Ginkgetin is a biflavonoid that is the 7,4'-dimethyl ether derivative of amentoflavone. Isolated from Ginkgo biloba and Dioon, it exhibits anti-HSV-1, antineoplastic and inhibitory activities towards arachidonat...
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  • Ginkgoneolic acid
    Ginkgoneolic acid
    • Cat. No.:
    • B1671516
    • CAS No.:
    • 20261-38-5
    • Molecular Formula:
    • C20H32O3
    • Molecular Weight:
    • 320.5 g/mol
    Description
    2-Hydroxy-6-tridecylbenzoic acid is a hydroxybenzoic acid. It is functionally related to a salicylic acid.
    2-Hydroxy-6-tridecylbenzoic acid has been reported in Caulocystis cephalornithos and Ginkgo biloba wi...
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  • Ginsenoside Rb1
    Ginsenoside Rb1
    • Cat. No.:
    • B1671518
    • CAS No.:
    • 41753-43-9
    • Molecular Formula:
    • C54H92O23
    • Molecular Weight:
    • 1109.3 g/mol
    Description
    Ginsenoside Rb1 is a ginsenoside found in Panax ginseng and Panax japonicus var. major that is ginsenoside Rd in which the beta-D-glucopyranoside group at position 20 is replaced by a beta-D-glucopyranosyl-beta-...
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  • Ginsenoside Rb3
    Ginsenoside Rb3
    • Cat. No.:
    • B1671520
    • CAS No.:
    • 68406-26-8
    • Molecular Formula:
    • C53H90O22
    • Molecular Weight:
    • 1079.3 g/mol
    Description
    Ginsenoside Rb3 is a ginsenoside found in Panax species that is dammarane which is substituted by hydroxy groups at the 3beta, 12beta and 20 pro-S positions, in which the hydroxy groups at positions 3 and 20 hav...
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  • Ginsenoside Rh2
    Ginsenoside Rh2
    • Cat. No.:
    • B1671528
    • CAS No.:
    • 78214-33-2
    • Molecular Formula:
    • C36H62O8
    • Molecular Weight:
    • 622.9 g/mol
    Description
    (20S)-ginsenoside Rh2 is a ginsenoside found in Panax species that is dammarane which is substituted by hydroxy groups at the 3beta, 12beta and 20 pro-S positions, in which the hydroxy group at position 3 has be...
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  • Propyl Gallate
    Propyl Gallate
    • Cat. No.:
    • B1679716
    • CAS No.:
    • 121-79-9
    • Molecular Formula:
    • C10H12O5
    • Molecular Weight:
    • 212.20 g/mol
    Description
    Propyl gallate appears as fine white to creamy-white crystalline powder. Odorless or with a faint odor. Melting point 150 °C. Insoluble in water. Slightly bitter taste.
    N-propyl gallate is a trihydroxybenzoic...
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  • Propylparaben
    Propylparaben
    • Cat. No.:
    • B1679720
    • CAS No.:
    • 94-13-3
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    Propyl-4-hydroxybenzoate appears as colorless crystals or white powder or chunky white solid. Melting point 95-98 °C. Odorless or faint aromatic odor. Low toxicity, Tasteless (numbs the tongue). pH: 6.5-7.0 (sli...
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  • Chebulinic acid
    Chebulinic acid
    • Cat. No.:
    • B8069456
    • CAS No.:
    • Molecular Formula:
    • C41H32O27
    • Molecular Weight:
    • 956.7 g/mol
    Description
    2-[(4R,5S,7R,8R,11S,12S,13R,21S)-13,17,18-trihydroxy-2,10,14-trioxo-5,21-bis[(3,4,5-trihydroxybenzoyl)oxy]-7-[(3,4,5-trihydroxybenzoyl)oxymethyl]-3,6,9,15-tetraoxatetracyclo[10.7.1.14,8.016,20]henicosa-1(19),16(...
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